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Compound of Interest

Compound Name: m-Coumaric acid-13C3

Cat. No.: B15569533

For Immediate Release

Shanghai, China — December 7, 2025 — This technical guide provides a detailed analysis of the
molecular weight of m-Coumaric acid-13C3, a stable isotope-labeled compound crucial for
advanced research in drug metabolism, pharmacokinetics, and metabolic pathway analysis.
This document is intended for researchers, scientists, and professionals in the field of drug
development and metabolomics.

Introduction to m-Coumaric Acid

m-Coumaric acid, a member of the hydroxycinnamic acid family, is a phenolic compound found
in various plants and plays a significant role in their biosynthesis pathways.[1] Its presence in
the human diet and its metabolic fate are subjects of extensive research. The precise tracking
of m-Coumaric acid in biological systems necessitates the use of isotopically labeled internal
standards, such as m-Coumaric acid-13C3, for accurate quantification by mass spectrometry.

Understanding Molecular Weight and Isotopic
Labeling

The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.
Isotopes are variants of a particular chemical element which differ in neutron number. While the
number of protons defines an element, the number of neutrons can vary, leading to different
atomic masses. Carbon, for instance, primarily exists as Carbon-12 (*2C), but also as the stable
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isotope Carbon-13 (33C), which possesses an additional neutron.[2][3] The atomic mass of 13C
is approximately 13.003354835 atomic mass units (amu).[2][4] Isotopic labeling involves the
substitution of one or more atoms in a molecule with their heavier, stable isotopes.

Calculation of Molecular Weights

The chemical formula for m-Coumaric acid is CoHsOs3.[5][6][7][8] The calculation of its
molecular weight, and that of its 13Cs isotopologue, is detailed below.

Standard Molecular Weight of m-Coumaric Acid

To determine the standard molecular weight, the atomic weights of the most common isotopes
of carbon, hydrogen, and oxygen are used.

Standard Atomic Total Contribution
Element Number of Atoms .
Weight (amu) (amu)
Carbon (C) 9 12.011 108.099
Hydrogen (H) 8 1.008 8.064
Oxygen (O) 3 15.999 47.997

Total Molecular
Weight

164.16

Note: Standard atomic weights are weighted averages of the natural abundances of all stable
isotopes of an element.

Molecular Weight of m-Coumaric acid-13C3

For m-Coumaric acid-13C3, three of the nine carbon atoms are replaced with the 13C isotope.
This substitution specifically increases the mass of the molecule.
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Isotopic Mass Total Contribution
Element Number of Atoms
(amu) (amu)
Carbon-12 (2C) 6 12.000 72.000
Carbon-13 (3C) 3 13.00335 39.01005
Hydrogen (H) 8 1.008 8.064
Oxygen (O) 3 15.999 47.997

Total Molecular
Weight

167.17105

Data Summary

The following table summarizes the key quantitative data for both unlabeled m-Coumaric acid
and its 3Cs labeled counterpart.

Compound Chemical Formula Molecular Weight (amu)
m-Coumaric acid CoHsOs3 164.16[5][7][8]
m-Coumaric acid-13C3 13C3C6Hs03 167.171

Visualization of Isotopic Labeling

The following diagram illustrates the chemical structure of m-Coumaric acid and highlights the
positions where Carbon-13 isotopes are typically incorporated for use as an internal standard.
The labeled positions are often on the aromatic ring to ensure stability of the label during
metabolic processes.
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m-Coumaric acid with 13C Labeling
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Caption: Structure of m-Coumaric acid with potential 3C labeling on the benzene ring.
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This in-depth guide provides the essential data and a foundational understanding of the
molecular weight of m-Coumaric acid-13C3, which is critical for its application in quantitative
analytical studies. The precise mass difference between the labeled and unlabeled forms
allows for clear differentiation and accurate measurement in complex biological matrices.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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